6-Chloro-2,4-diethyl-pyridine-3-carboxylic acid ethylester

• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol
• IUPAC Name: ethyl 6-chloro-2,4-diethylpyridine-3-carboxylate
• InChI: InChI=1S/C12H16ClNO2/c1-4-8-7-10(13)14-9(5-2)11(8)12(15)16-6-3/h7H,4-6H2,1-3H3
• InChI Key: NWPFNFLXVIDBSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=C1C(=O)OCC)CC)Cl

Description

6-Chloro-2,4-diethyl-pyridine-3-carboxylic acid ethylester is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2.73 g (14.12 mmol) 2,4-diethyl-pyridine-3-carboxylic acid ethylester in chloroform (109 ml) was added 6.97 g, (70% pure, 28.29 mmol) mCPBA at 0° C. The reaction mixture was stirred at RT for 6 h and was then diluted with chloroform and washed with a sat. NaHCO3 sol and brine. The organic layer was dried over Na2SO4 and concentrated in vacuo. The residue was dissolved in POCl3 (70 ml) and the reaction mixture was heated at 110° C. for 6.5 h. Then excess POCl3 was evaporated and cold water was added to the residue. The mixture was basified with a sat. NaHCO3 sol to pH˜10 and was extracted EtOAc. The organic layer was washed with water and brine, dried over Na2SO4 and concentrated in vacuo. Purification of this residue by CC (hexane/EtOAc 9:1) provided 1.6 g (7.02 mmol, 20%) 6-chloro-2,4-diethyl-pyridine-3-carboxylic acid ethylester.